2-(2-Nitrophenyl)-5,8-quinolinediol

• CAS No.: 61472-26-2
• Molecular Formula: C15H10N2O4
• Molecular Weight: 282.25 g/mol
• IUPAC Name: 2-(2-nitrophenyl)quinoline-5,8-diol
• InChI: InChI=1S/C15H10N2O4/c18-13-7-8-14(19)15-10(13)5-6-11(16-15)9-3-1-2-4-12(9)17(20)21/h1-8,18-19H
• InChI Key: RMUHRFXWGCMVRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=C(C=CC(=C3C=C2)O)O)[N+](=O)[O-]

Description

2-(2-Nitrophenyl)-5,8-quinolinediol is a quinoline-derived compound featuring a 2-nitrophenyl substituent at the 2-position and hydroxyl groups at the 5- and 8-positions. The nitro group confers electron-withdrawing properties, influencing reactivity and photostability, while the diol moiety enhances polarity and hydrogen-bonding capacity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Nitrophenyl)-5,8-quinolinediol typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of aniline with 2-nitrobenzaldehyde in the presence of a catalyst such as copper bromide, followed by cyclization to form the quinoline ring . The reaction conditions often include refluxing in a suitable solvent like ethanol or acetic acid.

Industrial Production Methods

Industrial production of 2-(2-Nitrophenyl)-5,8-quinolinediol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity. Additionally, industrial methods may incorporate purification steps such as recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

2-(2-Nitrophenyl)-5,8-quinolinediol undergoes various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized to form nitroso or nitro derivatives.

Reduction: Reduction of the nitro group can yield amino derivatives.

Substitution: Electrophilic substitution reactions can occur on the quinoline ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Reagents like halogens or sulfonyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of amino derivatives.

Substitution: Formation of halogenated or sulfonylated quinoline derivatives.

Scientific Research Applications

2-(2-Nitrophenyl)-5,8-quinolinediol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential antimicrobial and anticancer properties.

Medicine: Investigated for its role as an enzyme inhibitor and potential therapeutic agent.

Industry: Utilized in the development of dyes and pigments due to its chromophoric properties

Mechanism of Action

The mechanism of action of 2-(2-Nitrophenyl)-5,8-quinolinediol involves its interaction with specific molecular targets. The nitrophenyl group can undergo redox reactions, leading to the generation of reactive oxygen species (ROS). These ROS can interact with cellular components, leading to oxidative stress and potential cell death. Additionally, the compound may inhibit specific enzymes by binding to their active sites, thereby disrupting normal cellular functions .

Comparison with Similar Compounds

6-Amino-2-(2-Nitrophenyl)-5,8-Quinolinedione

• Structure: Replaces hydroxyl groups with ketones (quinolinedione) and adds an amino group at the 6-position.
• Molecular Formula : C₁₅H₉N₃O₄; Molecular Weight : 295.25 g/mol .
• Ketones reduce hydrogen-bonding capacity compared to diols, likely lowering water solubility. Applications: Used as a synthetic intermediate; lacks direct biological data but shares structural motifs with photoactivatable compounds .

2-(2-Nitrophenyl)benzo[d]thiazole

• Structure : Benzothiazole core with a 2-nitrophenyl substituent.
• Synthesis : Catalyzed by K₃[Fe(CN)₆], highlighting the nitro group’s role in facilitating electrophilic substitutions .
• Key Differences: Benzothiazole vs. quinoline: The sulfur atom in benzothiazole may enable metal coordination, unlike the nitrogen-rich quinoline. Reduced polarity due to the absence of hydroxyl groups, suggesting higher lipid solubility .

4-Nitrophenol Sodium Salt Dihydrate

• Structure: Ionic derivative of 4-nitrophenol with a sodium counterion.
• Molecular Formula: C₆H₅NO₃Na·2H₂O; Molecular Weight: 197.12 g/mol .
• Key Differences: Sodium salt dramatically increases water solubility (ionic nature) compared to neutral 2-(2-nitrophenyl)-5,8-quinolinediol.

Bis-CNB-GABA Intermediates

• Structure : Includes tert-butyl 2-(2-nitrophenyl)acetate and brominated derivatives.
• Key Differences :
  • Bulky tert-butyl groups improve stability but reduce reactivity.
  • Ester functionalities enable photolysis (405 nm laser/365 nm LED activation), a trait shared with nitroaromatic compounds for controlled release applications .

Comparative Analysis Table

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Solubility Trends	Notable Properties
2-(2-Nitrophenyl)-5,8-quinolinediol	C₁₅H₁₀N₂O₄	~294.26 (estimated)	Nitrophenyl, diol	Moderate (polar diols)	High H-bonding, photostable
6-Amino-2-(2-nitrophenyl)-5,8-quinolinedione	C₁₅H₉N₃O₄	295.25	Nitrophenyl, ketone, amino	Low (non-ionic)	Basic amino group, synthetic intermediate
2-(2-Nitrophenyl)benzo[d]thiazole	C₁₃H₈N₂O₂S	272.28	Nitrophenyl, benzothiazole	Low (lipophilic)	Metal coordination potential
4-Nitrophenol sodium salt dihydrate	C₆H₅NO₃Na·2H₂O	197.12	Nitrophenolate, ionic	High (aqueous)	Ionic solubility, pH-dependent
Bis-CNB-GABA intermediates	Varies	Varies	Nitrophenyl, ester, tert-butyl	Low to moderate	Photoactivatable (UV/visible light)

Research Findings and Implications

• Photochemical Behavior : Nitro groups in 2-nitrophenyl derivatives enable photolysis under UV/visible light (e.g., 365–405 nm), critical for photoactivatable drug design .
• Bioactivity: Hydroxyl groups in quinolinediols enhance receptor binding via H-bonding but may reduce membrane permeability compared to lipophilic analogs like benzothiazoles .
• Synthetic Utility : Brominated intermediates (e.g., tert-butyl 2-bromo-2-(2-nitrophenyl)acetate) highlight strategies for introducing nitro groups in complex syntheses .